Cas no 2228582-55-4 (3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol
• CAS No: 2228582-55-4
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6221075
• PubChem ID: 165655032
• Update Time: 2025-10-29

3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol
• 3-[(3,4,5-trifluorophenyl)methyl]pyrrolidin-3-ol
• EN300-1824920
• 2228582-55-4

• Inchi： 1S/C11H12F3NO/c12-8-3-7(4-9(13)10(8)14)5-11(16)1-2-15-6-11/h3-4,15-16H,1-2,5-6H2
• InChI Key： LXWKRBJTWJSWIP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)CC1(CNCC1)O)F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol

Introduction to 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol (CAS No. 2228582-55-4)

3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol (CAS No. 2228582-55-4) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that exhibit promising characteristics for further development in drug discovery and medicinal chemistry.

The molecular structure of 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol incorporates a trifluorophenyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. The presence of this fluorine-substituted aromatic ring contributes to the compound's lipophilicity and potential interaction with biological targets. Additionally, the pyrrolidine ring provides a rigid scaffold that can be modulated for optimal pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacological properties. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetics, such as enhanced bioavailability and prolonged half-life. Furthermore, fluorine substitution can influence the electronic properties of the molecule, affecting its reactivity and binding interactions with biological receptors.

Research studies have demonstrated that 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol exhibits potential as a lead compound in the development of novel therapeutic agents. Its structural features make it a suitable candidate for further exploration in various therapeutic areas, including central nervous system disorders, inflammatory diseases, and oncology. The trifluorophenyl moiety, in particular, has been shown to improve binding affinity to certain enzymes and receptors, making this compound an attractive scaffold for medicinal chemists.

One of the most compelling aspects of 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol is its versatility in chemical modification. The pyrrolidine ring can be further functionalized to introduce additional pharmacophores or to optimize specific pharmacokinetic properties. This flexibility allows researchers to tailor the compound's characteristics to meet the demands of different therapeutic targets.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol. These technologies enable researchers to predict the biological activity of novel compounds with greater accuracy and efficiency. As a result, there is increasing optimism that this compound will play a significant role in future drug development pipelines.

The synthesis of 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into aromatic rings often presents synthetic challenges due to their high reactivity and sensitivity to various conditions. However, recent innovations in synthetic methodologies have made it possible to achieve high yields and purity levels for such compounds.

In conclusion, 3-(3,4,5-trifluorophenyl)methylpyrrolidin-3-ol (CAS No. 2228582-55-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to remain at the forefront of medicinal chemistry innovation.